Cas no 1353944-07-6 (1-tert-Butyl 3-(2-cyanobenzyl) 4-(2-cyanobenzyl)piperazine-1,3-dicarboxylate)

• Product Name: 1-tert-Butyl 3-(2-cyanobenzyl) 4-(2-cyanobenzyl)piperazine-1,3-dicarboxylate
• CAS No: 1353944-07-6
• MF: C₂₆H₂₈N₄O₄
• MW: 460.524926185608
• CID: 2091105
• PubChem ID: 71650387
• Update Time: 2025-06-07

1-tert-Butyl 3-(2-cyanobenzyl) 4-(2-cyanobenzyl)piperazine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 3-(2-cyanobenzyl) 4-(2-cyanobenzyl)piperazine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-[(2-cyanophenyl)methyl] 4-[(2-cyanophenyl)methyl]piperazine-1,3-dicarboxylate
• 4-(2-Cyano-benzyl)-piperazine-1,3-dicarboxylic acid 1-tert-butylester 3-(2-cyano-benzyl) ester
• DB-252642
• 1-tert-Butyl3-(2-cyanobenzyl)4-(2-cyanobenzyl)piperazine-1,3-dicarboxylate
• 1-(tert-butyl) 3-(2-cyanobenzyl) 4-(2-cyanobenzyl)piperazine-1,3-dicarboxylate
• 1353944-07-6
• 1-TERT-BUTYL 3-(2-CYANOPHENYL)METHYL 4-[(2-CYANOPHENYL)METHYL]PIPERAZINE-1,3-DICARBOXYLATE

• MDL： MFCD21098448
• Inchi： 1S/C26H28N4O4/c1-26(2,3)34-25(32)30-13-12-29(16-21-10-6-4-8-19(21)14-27)23(17-30)24(31)33-18-22-11-7-5-9-20(22)15-28/h4-11,23H,12-13,16-18H2,1-3H3
• InChI Key： QWEBAOMHVVQFND-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=CC=CC=2C#N)C(C(=O)OCC2C=CC=CC=2C#N)C1)=O

Computed Properties

• Exact Mass: 460.21105539g/mol
• Monoisotopic Mass: 460.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 107Ų

Additional information on 1-tert-Butyl 3-(2-cyanobenzyl) 4-(2-cyanobenzyl)piperazine-1,3-dicarboxylate

1-Tert-butyl 3-(2-cyanobenzyl) 4-(2-cyanobenzyl)piperazine-1,3-dicarboxylate (CAS No. 1353944-07-6)

1-Tert-butyl 3-(2-cyanobenzyl) 4-(2-cyanobenzyl)piperazine-1,3-dicarboxylate, also known by its CAS registry number CAS No. 1353944-07-6, is a complex organic compound with a piperazine backbone substituted with tert-butyl and cyanobenzyl groups. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including drug discovery and materials science.

The molecular structure of 1-Tert-butyl 3-(2-cyanobenzyl) 4-(2-cyanobenzyl)piperazine-1,3-dicarboxylate consists of a piperazine ring, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The substituents on this ring include a tert-butyl group at position 1 and two cyanobenzyl groups at positions 3 and 4. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound for various research applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its piperazine backbone is known to exhibit bioactivity in various biological systems, and the addition of cyanobenzyl groups further enhances its pharmacological properties. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, 1-Tert-butyl 3-(2-cyanobenzyl) 4-(2-cyanobenzyl)piperazine-1,3-dicarboxylate has also been studied for its potential use in materials science. The compound's structural features make it suitable for applications in polymer chemistry and nanotechnology. Its ability to form stable complexes with metal ions has been investigated for use in creating novel materials with enhanced mechanical and electronic properties.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have developed efficient synthetic routes to produce this compound in high yields, ensuring its availability for various research purposes.

Recent advancements in analytical techniques have enabled detailed characterization of this compound's physical and chemical properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These studies have provided valuable insights into the compound's stability under different conditions, which is crucial for its practical applications.

The toxicological profile of 1-Tert-butyl 3-(2-cyanobenzyl) 4-(2-cyanobenzyl)piperazine-1,3-dicarboxylate has also been a subject of recent research. Studies conducted on cellular models have revealed its cytotoxic effects on certain types of cancer cells, suggesting its potential as an anticancer agent. However, further research is needed to fully understand its mechanism of action and safety profile.

In conclusion, CAS No. 1353944-07-6, or 1-Tert-butyl 3-(2-cyanobenzyl) 4-(2-cyanobenzyl)piperazine-1,3-dicarbox